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Compound Name:
carboxylate

Cat. No.: B181402

Technical Guide: Benzyl 2-oxopiperidine-1-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Benzyl 2-oxopiperidine-1-
carboxylate (also known as 1-Cbhz-2-piperidone or N-Benzyloxycarbonyl-6-valerolactam). The
document details its chemical identity, physicochemical properties, a proposed synthesis
protocol, and available spectral data context. Due to the limited publicly available experimental
data for this specific compound, this guide also includes comparative data for the isomeric
compound, Benzyl 4-oxopiperidine-1-carboxylate, and a conceptual signaling pathway to
illustrate potential biological relevance based on related N-acylated lactams.

Chemical Identity and Properties

Benzyl 2-oxopiperidine-1-carboxylate is a derivative of 2-piperidone (d-valerolactam) where
the nitrogen atom is protected by a benzyloxycarbonyl (Cbz) group. This protecting group is
common in peptide synthesis and other areas of organic chemistry.

Table 1: Physicochemical Properties of Benzyl 2-oxopiperidine-1-carboxylate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b181402?utm_src=pdf-interest
https://www.benchchem.com/product/b181402?utm_src=pdf-body
https://www.benchchem.com/product/b181402?utm_src=pdf-body
https://www.benchchem.com/product/b181402?utm_src=pdf-body
https://www.benchchem.com/product/b181402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 106412-35-5 [1][2][3]
Molecular Formula C13H15NOs3 [11[2][3]
Molecular Weight 233.26 g/mol [1112][3]
Physical State Liquid (Predicted) [2]
Boiling Point 416.3 £ 24.0 °C (Predicted) [1]
Density 1.194. g/mL at 25 °C 2]
(Predicted)
Refractive Index n20/D 1.544 (Predicted) [2]
pKa -2.34 + 0.20 (Predicted) [2]

Synthesis Protocol

While specific literature detailing the synthesis of Benzyl 2-oxopiperidine-1-carboxylate is not
readily available, a standard protocol for the N-protection of lactams can be employed. The
following is a proposed experimental methodology based on the reaction of 2-piperidone with
benzyl chloroformate.

Experimental Protocol: Synthesis of Benzyl 2-oxopiperidine-1-carboxylate
e Materials:
o 2-Piperidone (&-valerolactam)
o Benzyl chloroformate (Cbz-Cl)
o Anhydrous solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))
o A non-nucleophilic base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))
o Sodium bicarbonate solution (agueous, saturated)

o Brine (saturated aqueous NaCl solution)
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o Anhydrous magnesium sulfate (MgSOa) or sodium sulfate (Na2S0Oa)

o Solvents for chromatography (e.g., Ethyl acetate, Hexane)

e Procedure:

o Dissolve 2-piperidone (1.0 eq) in the chosen anhydrous solvent in a round-bottom flask
under an inert atmosphere (e.g., nitrogen or argon).

o Cool the solution to 0 °C using an ice bath.
o Add the non-nucleophilic base (1.2 eq) to the solution and stir for 10-15 minutes.
o Slowly add benzyl chloroformate (1.1 eq) dropwise to the cooled, stirring solution.

o Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor
the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, quench the reaction by adding water or a saturated sodium bicarbonate
solution.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic
solvent (e.g., DCM) three times.

o Combine the organic layers and wash sequentially with saturated sodium bicarbonate
solution and brine.

o Dry the organic layer over anhydrous MgSOa or Na2SOa4, filter, and concentrate the
solvent under reduced pressure to obtain the crude product.

o Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to yield pure Benzyl
2-oxopiperidine-1-carboxylate.

e Characterization:

o The purified product should be characterized by *H NMR, 3C NMR, IR spectroscopy, and
mass spectrometry to confirm its identity and purity.
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Below is a workflow diagram for the proposed synthesis.
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Caption: Proposed workflow for the synthesis of Benzyl 2-oxopiperidine-1-carboxylate.

Spectral Data

Publicly available, experimentally determined spectral data for Benzyl 2-oxopiperidine-1-
carboxylate is limited. Commercial suppliers indicate the availability of NMR and other spectral
data upon request.[3] For reference and comparison, the spectral data for the isomeric
compound, Benzyl 4-oxopiperidine-1-carboxylate (CAS: 19099-93-5), is provided below.[4]

Table 2: Reference Spectral Data for Benzyl 4-oxopiperidine-1-carboxylate

Data Type Spectral Features
(400 MHz, CDClz):  7.45-7.29 (m, 5H), 5.18 (s,
1H NMR
2H), 3.80 (t, J = 5.9 Hz, 4H), 2.46 (br s, 4H)
(100 MHz, CDCls): & 207.1, 155.1, 136.3, 128.6,
13C NMR
128.2, 128.0, 67.6, 43.1, 41.0
IR (neat, cm~1) 2964, 1698, 1429, 1229
calcd. for C13H1sNOs: 233.1052, found:
HRMS

233.1055

Note: This data is for the 4-oxo isomer and should be used for comparative purposes only. The
chemical shifts and peak patterns for the 2-oxo isomer are expected to be different.

Conceptual Signaling Pathway: N-Acyl Lactams in
Quorum Sensing

While no specific signaling pathways involving Benzyl 2-oxopiperidine-1-carboxylate have
been elucidated, N-acylated lactams, particularly N-acyl-homoserine lactones (AHLSs), are well-
known signaling molecules in bacterial quorum sensing. This process allows bacteria to
coordinate gene expression based on population density. Below is a conceptual diagram
illustrating a generalized quorum sensing pathway that could be relevant for this class of
molecules.
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Caption: Conceptual model of a bacterial quorum sensing signaling pathway mediated by N-
acyl lactams.

In this model, an autoinducer synthase produces N-acyl lactam signaling molecules. At high
population densities, these molecules accumulate and bind to an intracellular receptor, which
then acts as a transcriptional regulator to control the expression of specific genes. This
mechanism allows for coordinated behaviors such as biofilm formation and virulence factor
production. N-acylated piperidones could potentially interact with or disrupt such pathways, a
hypothesis that warrants further investigation.

Conclusion

Benzyl 2-oxopiperidine-1-carboxylate is a fine chemical with potential applications in organic
synthesis and medicinal chemistry. This guide provides the foundational information on its
properties and a plausible synthetic route. While detailed experimental spectral and biological
data are currently sparse in the public domain, the information provided for related compounds
offers a valuable comparative context for researchers. Further investigation is needed to fully
characterize this molecule and explore its potential biological activities, particularly in areas
such as quorum sensing modulation or as a scaffold in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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